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Compound of Interest

5-(Dimethylamino)pyridazin-3(2H)-
Compound Name:

one hydrochloride
CAS No.: 41773-19-7

Cat. No.: B3007654

Get Quote

\ J

Compound ID: DMP-HCI CAS: 41773-19-7 (HCI salt) / 82226-43-5 (Free base) Target Class:
Phosphodiesterase (PDE) Inhibitor / Solvatochromic Fluorophore Therapeutic Area:
Cardiovascular (Vasodilation), Inflammation

Executive Summary & Mechanism of Action

The pyridazin-3(2H)-one scaffold is a "privileged structure” in medicinal chemistry, serving as
the pharmacophore for established cardiotonic drugs (e.g., Levosimendan, Pimobendan) and
analgesics (e.g., Emorfazone).

DMP-HCI represents the minimal essential pharmacophore for Type 3 Phosphodiesterase
(PDE3) inhibition. By inhibiting PDE3, DMP-HCI prevents the hydrolysis of cyclic AMP (CAMP)
and cyclic GMP (cGMP). In vascular smooth muscle, elevated cAMP activates Protein Kinase A
(PKA), leading to phosphorylation of myosin light chain kinase (MLCK) and subsequent
vasorelaxation.
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Additionally, the push-pull electronic structure (electron-donating dimethylamino group at C5 vs.
electron-withdrawing carbonyl at C3) confers significant fluorescence properties, making DMP-
HCI valuable as a micro-environmental polarity probe.

Mechanistic Pathway (PDE Inhibition)[1]
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Figure 1: Mechanism of Action. DMP-HCI inhibits PDE3, maintaining high intracellular cAMP
levels, which triggers PKA-mediated calcium desensitization and vasodilation.

Physicochemical Protocol: Fluorescence
Characterization
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Before biological assay, the compound's stability and solvatochromic behavior must be verified.
This protocol validates the integrity of the "push-pull" system essential for bioactivity.

Materials

e Analyte: DMP-HCI (>98% purity).
e Solvents: PBS (pH 7.4), DMSO, Methanol, Dichloromethane (Spectroscopic grade).

 Instrument: Fluorescence Spectrophotometer (e.g., Agilent Cary Eclipse or equivalent).

Method

e Stock Preparation: Dissolve DMP-HCI in DMSO to 10 mM.
o Working Solutions: Dilute stock to 10 uM in the respective solvents.
e Scan Parameters:
o Excitation Scan: 300 nm — 450 nm (Emission fixed at 500 nm).
o Emission Scan: 400 nm — 650 nm (Excitation fixed at A_max found above).

o Slit Width: 5 nm.

Expected Results (Data Validation)

DMP-HCI should exhibit a bathochromic shift (red shift) in polar solvents due to stabilization of
the intramolecular charge transfer (ICT) state.

Solvent Dielectric Expected A_ex Expected Quantum Yield
Constant (g) (nm) A_em (nm) (P)

Dichloromethane  8.93 ~360 ~440 High

Methanol 32.7 ~375 ~490 Moderate

PBS (pH 7.4) ~80 ~380 ~510 Low (Quenched)
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Note: If fluorescence is absent in DCM, the hydrochloride salt may not be fully dissociated or
the compound has degraded.

Primary Bioassay: TR-FRET PDE3 Inhibition

This protocol utilizes Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) to
quantify cCAMP levels. It is superior to radioactive assays for high-throughput screening of
pyridazinone derivatives.

Principle

The assay uses a competitive immunoassay format. Native cCAMP (produced by the system)
competes with fluorescently labeled cAMP (tracer) for binding to a labeled anti-cAMP antibody.

e High PDE activity — Low native cCAMP — High Tracer Binding — High FRET Signal.

e Inhibited PDE (DMP-HCI) - High native cCAMP — Low Tracer Binding — Low FRET Signal.

Reagents & Equipment

e Enzyme: Recombinant Human PDE3A (SignalChem, Cat# P91-31G).

e Substrate: cAMP (500 nM working concentration).

o Detection Kit: LANCE Ultra cAMP Kit (PerkinElmer) or HTRF cAMP Dynamic 2 (Cisbio).
» Reference Inhibitor: Milrinone (Pyridazinone analog, IC50 ~0.5 uM).

o Plate Reader: EnVision or Tecan Spark (TR-FRET module).

Step-by-Step Protocol
A. Buffer Preparation
Prepare PDE Assay Buffer:

e 50 mM Tris-HCI (pH 7.5)

e 8.3 mM MgCI:z (Critical cofactor for PDE)
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e 1.7 mM EGTA

e 0.01% BSA (Prevents nonspecific binding)

B. Enzyme Titration (Optimization)

Prior to inhibition assay, determine the enzyme concentration that hydrolyzes 70% of the
substrate (EC70) within 30 minutes.

C. Inhibition Assay Workflow

e Compound Dilution: Prepare a 10-point serial dilution of DMP-HCI in Assay Buffer (Range: 1
nM to 100 uM). Final DMSO concentration must be <1%.

e Enzyme Addition: Dispense 5 pL of PDE3A enzyme (at EC70 concentration) into a 384-well
low-volume white plate.

e Compound Incubation: Add 2.5 pL of DMP-HCI dilutions. Incubate for 10 min at Room
Temperature (RT).

e Substrate Initiation: Add 2.5 pL of cCAMP substrate (500 nM).
e Reaction: Incubate for 30-60 minutes at RT.
o Detection Step:
o Add 5 pL of Europium-cryptate labeled anti-cAMP antibody.
o Add 5 pL of d2-labeled cAMP tracer.

e Read: Incubate 1 hour and read TR-FRET (Excitation: 320 nm; Emission: 615 nm & 665
nm).

Data Analysis

Calculate the FRET Ratio (665/615 nm). Plot % Inhibition vs. Log[DMP-HCI]. Fit using a 4-
parameter logistic equation (GraphPad Prism).

Validation Criteria:
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e Z'Factor: > 0.5

e Milrinone IC50: 0.4 — 0.8 uM (Must fall within this range to validate the run).

Secondary Functional Assay: Ex Vivo
Vasorelaxation

To confirm that the enzymatic inhibition translates to physiological function, a rat aortic ring
assay is recommended.

Protocol Summary

» Tissue: Thoracic aorta from Wistar rats (250-300g).

o Preparation: Clean adherent fat, cut into 3-4 mm rings. Remove endothelium (optional, to
test direct smooth muscle effect) by rubbing the lumen.

e Mounting: Mount rings in organ baths containing Krebs-Henseleit solution (37°C, 95% 0O2/5%
COz).

e Pre-contraction: Contract rings with Phenylephrine (PE, 1 uM) until a stable plateau is
reached.

e Dosing: Add DMP-HCI cumulatively (10 nM — 100 uM).
e Measurement: Record isometric tension using force transducers.

Expected Outcome: DMP-HCI should induce concentration-dependent relaxation of the PE-
precontracted rings, with an efficacy comparable to Milrinone but potentially lower potency
depending on the specific substitution pattern.

Troubleshooting & Critical Parameters
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Issue

Probable Cause

Solution

High Background

(Fluorescence)

DMP-HCI autofluorescence
interfering with FRET.

Run a "Compound Only"
control. If interference is high,
switch to a radioactive [3H]-
CAMP SPA assay.

Low Solubility

HCI salt form is hydrophilic but
may aggregate in high salt
buffers.

Dissolve stock in 100% DMSO;
ensure final assay DMSO is
<1%.

No Inhibition observed

Enzyme degradation.

PDE enzymes are labile.
Aliquot and store at -80°C. Do
not freeze-thaw >2 times.

Precipitation in Organ Bath

High concentration (>100 uM)

in Krebs buffer.

Use a solubilizing agent (e.qg.,
Cyclodextrin) if testing very
high concentrations, though

this may affect tissue viability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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